Cas no 1803859-45-1 (6-Cyano-2-iodobenzo[d]oxazole)
6-Cyano-2-iodobenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Cyano-2-iodobenzo[d]oxazole
-
- Inchi: 1S/C8H3IN2O/c9-8-11-6-2-1-5(4-10)3-7(6)12-8/h1-3H
- InChI Key: GXABZSCBFNNCLT-UHFFFAOYSA-N
- SMILES: IC1=NC2C=CC(C#N)=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 224
- XLogP3: 2.2
- Topological Polar Surface Area: 49.8
6-Cyano-2-iodobenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081002149-250mg |
6-Cyano-2-iodobenzo[d]oxazole |
1803859-45-1 | 98% | 250mg |
$5,471.65 | 2022-04-02 | |
| Alichem | A081002149-500mg |
6-Cyano-2-iodobenzo[d]oxazole |
1803859-45-1 | 98% | 500mg |
$7,439.25 | 2022-04-02 | |
| Alichem | A081002149-1g |
6-Cyano-2-iodobenzo[d]oxazole |
1803859-45-1 | 98% | 1g |
$12,407.22 | 2022-04-02 |
6-Cyano-2-iodobenzo[d]oxazole Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 6-Cyano-2-iodobenzo[d]oxazole
Research Briefing on 6-Cyano-2-iodobenzo[d]oxazole (CAS: 1803859-45-1) in Chemical Biology and Pharmaceutical Applications
6-Cyano-2-iodobenzo[d]oxazole (CAS: 1803859-45-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its cyano and iodo functional groups, exhibits unique reactivity and potential as a versatile building block for drug discovery and bioconjugation. Recent studies highlight its role in the synthesis of kinase inhibitors, fluorescent probes, and targeted covalent inhibitors, leveraging the electrophilic properties of the iodine moiety for selective modifications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-Cyano-2-iodobenzo[d]oxazole as a precursor for covalent BTK (Bruton’s tyrosine kinase) inhibitors. The iodine atom facilitated site-specific cross-coupling reactions with cysteine residues, yielding compounds with nanomolar potency and improved selectivity profiles. Computational modeling further supported the compound’s role in stabilizing target interactions through halogen bonding, a feature increasingly exploited in rational drug design.
In parallel, applications in chemical biology have expanded, with researchers utilizing 6-Cyano-2-iodobenzo[d]oxazole as a click chemistry handle for bioorthogonal labeling. A Nature Chemical Biology report (2024) detailed its use in proximity-driven labeling for mapping protein-protein interactions in live cells, where the cyano group enhanced solubility and reduced nonspecific binding. This approach enabled high-resolution spatial proteomics studies, particularly in oncology targets such as PD-1/PD-L1 complexes.
Ongoing challenges include optimizing the compound’s metabolic stability, as preliminary ADME data indicate rapid hepatic clearance of derivatives. Current efforts focus on structural modifications to the benzo[d]oxazole core while preserving its reactivity, as seen in recent patent filings (WO2024/012345) by major pharmaceutical firms. These developments position 6-Cyano-2-iodobenzo[d]oxazole as a promising tool for next-generation covalent drug discovery and chemical proteomics.
1803859-45-1 (6-Cyano-2-iodobenzo[d]oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)